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Compound of Interest

Compound Name: (3-Bromobenzyl)dimethylamine

Cat. No.: B1276768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability

of (3-Bromobenzyl)dimethylamine, a key intermediate in various synthetic processes. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical Properties
(3-Bromobenzyl)dimethylamine, with the chemical formula C₉H₁₂BrN, is a substituted

aromatic amine.[1] A summary of its key physical and chemical properties is presented in Table

1.

Table 1: Physical and Chemical Properties of (3-Bromobenzyl)dimethylamine
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Property Value Reference

CAS Number 4885-18-1 [1]

Molecular Formula C₉H₁₂BrN [1]

Molecular Weight 214.10 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 227°C at 760 mmHg [3]

Density 1.32 g/cm³ [3]

Flash Point 91.1°C [3]

Solubility Profile
Currently, specific quantitative solubility data for (3-Bromobenzyl)dimethylamine in a wide

range of solvents is not readily available in published literature. However, qualitative

assessments indicate its solubility characteristics in common laboratory solvents.

Table 2: Qualitative Solubility of (3-Bromobenzyl)dimethylamine

Solvent Solubility Reference

Water Insoluble/Slightly Soluble [4][5]

Dichloromethane Soluble [4]

Chloroform Soluble [4]

Alcohols Soluble [5]

Ethers Soluble [5]

Ketones Soluble [5]

The tertiary amine nature of (3-Bromobenzyl)dimethylamine suggests that its solubility in

acidic aqueous solutions would be significantly higher due to the formation of the

corresponding ammonium salt.
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Stability Considerations
Proper handling and storage are crucial to maintain the integrity of (3-
Bromobenzyl)dimethylamine. The compound is sensitive to certain environmental factors.

General Stability:

(3-Bromobenzyl)dimethylamine should be stored in a cool, dry, and well-ventilated area.[4]

It should be kept away from heat sources and open flames.[4]

Exposure to moisture may cause decomposition.[4]

Chemical Incompatibilities:

Strong oxidizing agents: May lead to vigorous reactions and degradation.

Strong acids and bases: Can react with the amine functionality.[4]

Experimental Protocols
Detailed experimental protocols for determining the precise solubility and stability of (3-
Bromobenzyl)dimethylamine are not available. However, based on standard methods for

similar amine compounds, the following generalized protocols can be adapted.

Determination of Aqueous Solubility (Shake-Flask
Method)
This method is a standard approach for determining the thermodynamic solubility of a

compound in an aqueous medium.

Preparation Separation Analysis

Prepare saturated solution of (3-Bromobenzyl)dimethylamine in water Equilibrate at constant temperature (e.g., 25°C) with agitation for 24-48hIncubation Allow solution to settle Filter or centrifuge to remove undissolved solidPhase Separation Withdraw a known volume of the clear supernatant Quantify concentration using a validated analytical method (e.g., HPLC-UV)Quantification Calculate solubility (e.g., in mg/mL or mol/L)Calculation
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Click to download full resolution via product page

Caption: Workflow for Aqueous Solubility Determination.

Stability Assessment by High-Performance Liquid
Chromatography (HPLC)
Forced degradation studies are essential to understand the stability of a compound under

various stress conditions. HPLC is a powerful tool for separating and quantifying the parent

compound and its degradation products.

Stress Conditions

Sampling & Analysis Data Evaluation

Prepare solutions of (3-Bromobenzyl)dimethylamine

Expose to various conditions:
- Acidic (e.g., 0.1 M HCl)

- Basic (e.g., 0.1 M NaOH)
- Oxidative (e.g., 3% H₂O₂)

- Thermal (e.g., 60°C)
- Photolytic (e.g., UV light)

Exposure Withdraw samples at specified time pointsTime-course Analyze by a stability-indicating HPLC methodInjection Quantify the remaining parent compoundPeak Area Identify and quantify major degradation productsComparison Determine degradation kinetics and pathwaysInterpretation

Click to download full resolution via product page

Caption: Workflow for HPLC-Based Stability Assessment.

Thermal Stability Analysis by Thermogravimetric
Analysis (TGA)
TGA is a technique used to measure the change in mass of a sample as a function of

temperature in a controlled atmosphere. This provides information on the thermal stability and

decomposition profile of the compound.
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Place a small, accurately weighed sample of (3-Bromobenzyl)dimethylamine in a TGA pan

Heat the sample at a constant rate (e.g., 10°C/min) under an inert atmosphere (e.g., Nitrogen)

Heating Program

Continuously monitor and record the sample mass as a function of temperature

Data Acquisition

Analyze the resulting TGA thermogram

Analysis

Determine the onset temperature of decomposition and percentage of mass loss at different temperatures

Interpretation

Click to download full resolution via product page

Caption: Workflow for Thermogravimetric Analysis (TGA).

Conclusion
While specific quantitative data for the solubility and stability of (3-
Bromobenzyl)dimethylamine are limited in the public domain, this guide provides a

foundational understanding based on available qualitative information and established

analytical principles. For projects requiring precise data, it is imperative that dedicated

experimental studies, following the outlined protocols, are conducted. The information

presented herein should aid researchers and drug development professionals in the effective

handling, storage, and application of this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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